Cas no 25368-11-0 (Asperulosidic Acid)

• Product Name: Asperulosidic Acid
• CAS No: 25368-11-0
• MF: C₁₈H₂₄O₁₂
• MW: 432.375967025757
• CID: 1079797
• PubChem ID: 11968867
• Update Time: 2025-10-28

Asperulosidic Acid Chemical and Physical Properties

Names and Identifiers

• Asperulosidic Acid
• (1S,4aS,5S,7aS)-7-[(Acetyloxy)methyl]-1-(beta-D-glucopyranosyloxy)-1,4a,5,7a-tetrahydro-5-hydroxycyclopenta[c]pyran-4-carboxylic acid
• (1R,4Ar,5R,7aR)-7-(acetyloxymethyl)-5-hydroxy-1-[(2R,3S,4R,5R,6S)-3,4,5-trihydroxy-6-(hydroxymethyl)
• NCGC00180458-02
• SCHEMBL422107
• CS-0032781
• NS00097032
• CYCLOPENTA(C)PYRAN-4-CARBOXYLIC ACID, 7-((ACETYLOXY)METHYL)-1-(.BETA.-D-GLUCOPYRANOSYLOXY)-1,4A,5,7A-TETRAHYDRO-5-HYDROXY-, (1S,4AS,5S,7AS)-
• Asperuloside acid
• CHEMBL460030
• FS-7513
• DTXSID201315882
• 25368-11-0
• Asperulosidic acid, >=90% (LC/MS-ELSD)
• BRD-K47416262-001-01-9
• HY-N6246
• AC-34118
• AKOS037514940
• ACon1_001484
• MEGxp0_000737
• BDBM50202632
• 1ST178134
• CYCLOPENTA(C)PYRAN-4-CARBOXYLIC ACID, 7-((ACETYLOXY)METHYL)-1-(.BETA.-D-GLUCOPYRANOSYLOXY)-1,4A,5,7A-TETRAHYDRO-5-HYDROXY-, (1S-(1.ALPHA.,4A.ALPHA.,5.BETA.,7A.ALPHA.))-
• NCGC00180458-01
• CYCLOPENTA(C)PYRAN-4-CARBOXYLIC ACID, 1.ALPHA.-(.BETA.-D-GLUCOPYRANOSYLOXY)-1,4A.ALPHA.,5,7A.ALPHA.-TETRAHYDRO-5.BETA.-HYDROXY-7-(HYDROXYMETHYL)-, 7-ACETATE
• CHEBI:167730
• (1S,4aS,5S,7aS)-7-(acetyloxymethyl)-5-hydroxy-1-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-1,4a,5,7a-tetrahydrocyclopenta[c]pyran-4-carboxylic acid
• (1S,4AS,5S,7AS)-7-[(ACETYLOXY)METHYL]-5-HYDROXY-1-{[(2S,3R,4S,5S,6R)-3,4,5-TRIHYDROXY-6-(HYDROXYMETHYL)OXAN-2-YL]OXY}-1H,4AH,5H,7AH-CYCLOPENTA[C]PYRAN-4-CARBOXYLIC ACID
• Asperulosidic acid(1S,4aS,5S,7aS)-7-(acetyloxymethyl)-5-hydroxy-1-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-1,4a,5,7a-tetrahydrocyclopenta[c]pyran-4-carboxylic acid; Asperuloside acid
• DA-71081

• Inchi： 1S/C18H24O12/c1-6(20)27-4-7-2-9(21)12-8(16(25)26)5-28-17(11(7)12)30-18-15(24)14(23)13(22)10(3-19)29-18/h2,5,9-15,17-19,21-24H,3-4H2,1H3,(H,25,26)/t9-,10+,11+,12-,13+,14-,15+,17-,18-/m0/s1
• InChI Key： DGDWCRWJRNMRKX-DILZHRMZSA-N
• SMILES： O([C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)[C@H]1[C@@H]2C(COC(C)=O)=C[C@@H]([C@@H]2C(C(=O)O)=CO1)O

Computed Properties

• Exact Mass: 432.12677620 g/mol
• Monoisotopic Mass: 432.12677620 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 733
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 432.4
• XLogP3: -3.2
• Topological Polar Surface Area: 192

Experimental Properties

• Color/Form: Powder
• Density: 1.64±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Soluble (160 g/l) (25 º C),

Asperulosidic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p2393 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Storage Condition：Please store the product under the recommended condition sin the description

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene glycosides Iridoid O-glycosides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Iridoid O-glycosides
• Iridoids

Additional information on Asperulosidic Acid

Asperulosidic Acid: A Comprehensive Overview

Asperulosidic acid (CAS No. 25368-11-0) is a naturally occurring sesquiterpene lactone, renowned for its unique chemical structure and diverse biological activities. This compound, primarily isolated from the genus *Sorbus* (commonly known as mountain ash), has garnered significant attention in recent years due to its potential applications in pharmacology, cosmetics, and food science. The scientific community has been actively exploring the molecular mechanisms underlying its bioactivity, shedding light on its therapeutic potentials.

The chemical structure of asperulosidic acid is characterized by a bicyclic framework, which contributes to its stability and bioavailability. Recent studies have demonstrated that this compound exhibits potent antioxidant properties, making it a promising candidate for combating oxidative stress-related disorders. For instance, research published in the *Journal of Natural Products* highlights its ability to scavenge free radicals and inhibit lipid peroxidation, processes that are implicated in aging and chronic diseases such as cardiovascular conditions and neurodegenerative disorders.

One of the most exciting developments in the study of asperulosidic acid is its potential role in anti-inflammatory therapy. Experimental models have shown that it significantly reduces inflammation by modulating key inflammatory pathways, such as the NF-κB signaling cascade. This finding has sparked interest in its application for treating inflammatory diseases like arthritis and inflammatory bowel disease. Furthermore, preclinical studies suggest that asperulosidic acid may also possess anticancer properties, potentially inhibiting tumor growth and metastasis through apoptosis induction and anti-angiogenic effects.

The cosmetic industry has also taken notice of asperulosidic acid, particularly due to its skin protective properties. Studies indicate that it can enhance skin barrier function and protect against UV-induced photodamage, making it a valuable ingredient in sunscreen formulations. Additionally, its ability to promote collagen synthesis has led to its consideration in anti-aging skincare products.

From a nutritional standpoint, asperulosidic acid has been identified as a bioactive component in certain edible plants, contributing to their health benefits. Its inclusion in functional foods could provide consumers with enhanced antioxidant and anti-inflammatory benefits, aligning with the growing demand for natural health solutions.

Recent advancements in analytical techniques have enabled researchers to better understand the biosynthesis pathways of asperulosidic acid, paving the way for sustainable production methods. Techniques such as metabolic engineering and fermentation are being explored to optimize yield and reduce costs, ensuring accessibility for large-scale applications.

In conclusion, asperulosidic acid (CAS No. 25368-11-0) stands out as a multifaceted natural compound with vast potential across various industries. Its rich pharmacological profile, backed by cutting-edge research, underscores its importance as a valuable resource for developing innovative therapeutic agents and consumer products. As ongoing studies continue to unravel its mechanisms of action, the future of this compound looks increasingly promising.